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Compound of Interest

Compound Name: tert-Butyl octaneperoxoate

Cat. No.: B077908

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl peroxyoctoates, focusing
on the widely used initiator, tert-butyl peroxy-2-ethylhexanoate. This document details its
chemical and physical properties, synthesis, mechanisms of action, and applications, with a
strong emphasis on safety and handling protocols.

Chemical Identification and Properties

tert-Butyl peroxyoctoates are organic peroxides characterized by a tert-butyl group attached to
a peroxyoctanoate group. The most common isomer is tert-butyl peroxy-2-ethylhexanoate,

which is widely used as a radical initiator in polymerization. While the general term "tert-butyl
octaneperoxoate” might be used, it's crucial to distinguish between specific isomers, as their

properties can vary.
Synonyms and CAS Numbers:

There can be confusion regarding the naming and CAS numbers for these compounds. The

two most relevant are:

« tert-Butyl peroxy-2-ethylhexanoate: This is the more specific and commonly referenced
name. Its CAS number is 3006-82-4.[1][2]
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 tert-Butyl octaneperoxoate: This is a more general name, and its CAS number is often

cited as 13467-82-8.[1]

For the purpose of this guide, we will focus on tert-butyl peroxy-2-ethylhexanoate (CAS 3006-

82-4), as it is the most well-characterized and industrially significant compound in this class.

Physicochemical Properties

The following table summarizes the key physicochemical properties of tert-butyl peroxy-2-

ethylhexanoate.

Property

Value

Molecular Formula

C12H2403

Molecular Weight 216.32 g/mol [1]
Appearance Colorless to pale yellow liquid[1]
Density 0.89 g/cm?3[1]
Flash Point 85°C[3]
Self-Accelerating Decomposition Temperature
35°C[3]
(SADT)
Theoretical Active Oxygen Content 7.40%

Thermal Stability

Organic peroxides are thermally unstable and prone to decomposition. The rate of

decomposition is highly temperature-dependent and is often characterized by its half-life.

Half-life Temperature

10 hours 72°C[1]

1 hour 91°C[1]

0.1 hour (6 minutes) 113°C[1]
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Synthesis and Mechanism of Action
Synthesis of tert-Butyl Peroxy-2-ethylhexanoate

The synthesis of tert-butyl peroxy-2-ethylhexanoate typically involves the reaction of tert-butyl
hydroperoxide with 2-ethylhexanoyl chloride in the presence of a base.[2] The base
deprotonates the hydroperoxide, forming a nucleophile that attacks the acyl chloride.
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Synthesis of tert-Butyl Peroxy-2-ethylhexanoate.

Experimental Protocol: General Procedure for Synthesis[2]

 In areaction vessel equipped with a stirrer, thermometer, and dropping funnel, a solution of a
suitable base (e.g., sodium hydroxide) in water is prepared and cooled.

« tert-Butyl hydroperoxide is added dropwise to the base solution while maintaining a low
temperature to form the sodium tert-butyl peroxide salt.

» 2-Ethylhexanoyl chloride is then added slowly to the reaction mixture. The temperature
should be carefully controlled as the reaction is exothermic.

 After the addition is complete, the mixture is stirred for a specified period to ensure complete
reaction.

o The organic layer containing the tert-butyl peroxy-2-ethylhexanoate is then separated from
the aqueous layer.
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e The organic layer is washed with water and brine to remove any unreacted starting materials

and salts.

e The final product is dried over an anhydrous drying agent (e.g., magnesium sulfate) and
filtered.

Note: This is a generalized protocol. Specific reaction conditions, such as temperature, reaction
time, and molar ratios of reactants, should be optimized for each specific setup.

Thermal Decomposition Mechanism

The utility of tert-butyl peroxy-2-ethylhexanoate as a polymerization initiator stems from its
thermal decomposition, which generates free radicals. The weak oxygen-oxygen bond in the
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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